Cas no 121730-35-6 (Pentatetracontanoic acid)

• Product Name: Pentatetracontanoic acid
• CAS No: 121730-35-6
• MF: C₄₅H₉₀O₂
• MW: 663.194915294647
• CID: 3688272
• PubChem ID: 85595646
• Update Time: 2025-04-22

Pentatetracontanoic acid Chemical and Physical Properties

Names and Identifiers

• Pentatetracontanoic acid
• 121730-35-6
• DTXSID601318838

• Inchi： 1S/C45H90O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31-32-33-34-35-36-37-38-39-40-41-42-43-44-45(46)47/h2-44H2,1H3,(H,46,47)
• InChI Key： AIOCODLLACPMJZ-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 662.69408211Da
• Monoisotopic Mass: 662.69408211Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 47
• Rotatable Bond Count: 43
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 22.1
• Topological Polar Surface Area: 37.3Ų